Cas no 2411310-79-5 (2-chloro-N-{4-1-(morpholin-4-yl)ethylphenyl}acetamide)

• Product Name: 2-chloro-N-{4-1-(morpholin-4-yl)ethylphenyl}acetamide
• CAS No: 2411310-79-5
• MF: C₁₄H₁₉ClN₂O₂
• MW: 282.765862703323
• CID: 5683249
• PubChem ID: 146085899
• Update Time: 2025-10-29

2-chloro-N-{4-1-(morpholin-4-yl)ethylphenyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-{4-[1-(morpholin-4-yl)ethyl]phenyl}acetamide
• Z1562138098
• EN300-26579283
• 2-Chloro-N-[4-(1-morpholin-4-ylethyl)phenyl]acetamide
• 2411310-79-5
• 2-chloro-N-{4-1-(morpholin-4-yl)ethylphenyl}acetamide

• Inchi： 1S/C14H19ClN2O2/c1-11(17-6-8-19-9-7-17)12-2-4-13(5-3-12)16-14(18)10-15/h2-5,11H,6-10H2,1H3,(H,16,18)
• InChI Key： NHELIJMWONPKLM-UHFFFAOYSA-N
• SMILES： ClCC(NC1C=CC(=CC=1)C(C)N1CCOCC1)=O

Computed Properties

• Exact Mass: 282.1135055g/mol
• Monoisotopic Mass: 282.1135055g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 41.6Ų

Additional information on 2-chloro-N-{4-1-(morpholin-4-yl)ethylphenyl}acetamide

2-Chloro-N-{4-[1-(Morpholin-4-yl)ethyl]phenyl}Acetamide: A Comprehensive Overview

The compound 2-chloro-N-{4-[1-(morpholin-4-yl)ethyl]phenyl}acetamide, identified by the CAS registry number 2411310-79-5, is a synthetic organic compound with a complex structure that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique combination of functional groups, including a chloro group, an acetamide moiety, and a morpholine ring, which contribute to its diverse chemical properties and potential applications.

Recent studies have highlighted the potential of 2-chloro-N-{4-[1-(morpholin-4-yl)ethyl]phenyl}acetamide as a promising candidate in drug development. Researchers have explored its role as a modulator of various biological pathways, particularly in the context of neurodegenerative diseases and cancer. The morpholine ring, a key structural component, has been shown to enhance the compound's bioavailability and stability, making it an attractive lead for therapeutic interventions.

In terms of synthesis, the compound can be prepared through a multi-step process involving nucleophilic substitution and amide formation. The use of advanced catalytic techniques has significantly improved the yield and purity of the product, ensuring its suitability for large-scale production. The physical properties of 2-chloro-N-{4-[1-(morpholin-4-yl)ethyl]phenyl}acetamide, including its melting point and solubility characteristics, have been extensively characterized to optimize its formulation for various applications.

One of the most intriguing aspects of this compound is its ability to interact with specific biological targets. Preclinical studies have demonstrated its potential as an inhibitor of certain enzymes involved in inflammation and oxidative stress. These findings suggest that 2-chloro-N-{4-[1-(morpholin-4-yl)ethyl]phenyl}acetamide could play a role in developing novel anti-inflammatory agents with improved efficacy and reduced side effects.

Beyond its medicinal applications, this compound has also been investigated for its potential in materials science. Its unique electronic properties make it a candidate for use in advanced polymers and organic electronics. Researchers have explored its ability to form self-assembled monolayers, which could be utilized in the development of high-performance sensors and electronic devices.

In conclusion, 2-chloro-N-{4-[1-(morpholin-4-yl)ethyl]phenyl}acetamide, with its CAS number 2411310-79-5, represents a versatile compound with wide-ranging applications across multiple disciplines. Its structural complexity and functional diversity continue to drive innovative research, positioning it as a key player in both therapeutic development and materials innovation.